Cas no 459820-15-6 (N-MALEONYL-(S)-SERINE)

• Product Name: N-MALEONYL-(S)-SERINE
• CAS No: 459820-15-6
• MF: C₇H₇NO₅
• MW: 185.134182214737
• CID: 930123
• Update Time: 2025-10-21

N-MALEONYL-(S)-SERINE Chemical and Physical Properties

Names and Identifiers

• N-MALEONYL-(S)-SERINE

• Inchi： 1S/C7H7NO5/c9-3-4(7(12)13)8-5(10)1-2-6(8)11/h1-2,4,9H,3H2,(H,12,13)/t4-/m0/s1
• InChI Key： JPJWZZQGGZVWOD-BYPYZUCNSA-N
• SMILES： [C@H](N1C(C=CC1=O)=O)(CO)C(=O)O

Additional information on N-MALEONYL-(S)-SERINE

N-MALEONYL-(S)-SERINE (CAS No. 459820-15-6): An Overview of a Promising Compound in Chemical and Biological Research

N-MALEONYL-(S)-SERINE (CAS No. 459820-15-6) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its N-maleoyl group attached to the (S)-serine amino acid, which imparts specific properties that make it a valuable candidate for further investigation.

The chemical structure of N-MALEONYL-(S)-SERINE consists of a maleic anhydride moiety linked to the amino group of serine. This configuration not only enhances the compound's stability but also provides a platform for various chemical modifications and functionalizations. The (S)-configuration of serine ensures that the compound retains its chirality, which is crucial for many biological applications where enantiomeric purity is essential.

Recent studies have highlighted the potential of N-MALEONYL-(S)-SERINE in drug development. One notable application is its use as a prodrug precursor. Prodrugs are inactive compounds that are converted into active drugs within the body, often through enzymatic processes. The maleoyl group in N-MALEONYL-(S)-SERINE can be designed to be cleaved by specific enzymes, releasing the active serine derivative at the target site. This approach can improve drug delivery efficiency and reduce side effects associated with systemic administration.

In addition to its role in prodrug design, N-MALEONYL-(S)-SERINE has shown promise in the field of peptide chemistry. Peptides are short chains of amino acids that play critical roles in various biological processes, including cell signaling and protein function. The ability to modify peptides with functional groups like maleoyl can enhance their stability and bioavailability, making them more suitable for therapeutic applications. Research has demonstrated that maleoylated peptides exhibit improved resistance to proteolytic degradation and enhanced cellular uptake, which are key factors in their effectiveness as therapeutic agents.

The biological activity of N-MALEONYL-(S)-SERINE has also been explored in the context of enzyme inhibition. Enzyme inhibitors are molecules that bind to enzymes and reduce their activity, which can be useful for treating various diseases by modulating specific metabolic pathways. Studies have shown that N-MALEONYL-(S)-SERINE can act as an inhibitor of certain enzymes involved in metabolic disorders and cancer progression. For example, it has been found to inhibit the activity of serine proteases, which are implicated in inflammation and tumor growth.

Beyond its pharmaceutical applications, N-MALEONYL-(S)-SERINE has potential uses in materials science. The maleoyl group can be polymerized to form poly(maleic anhydride) derivatives, which have a wide range of applications in coatings, adhesives, and other industrial products. The presence of serine residues can introduce additional functionalities to these polymers, such as improved solubility and biocompatibility. This makes N-MALEONYL-(S)-SERINE a versatile building block for developing novel materials with tailored properties.

The synthesis of N-MALEONYL-(S)-SERINE involves several steps, including the protection of the amino group of serine, the formation of the maleoyl ester, and subsequent deprotection to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

In conclusion, N-MALEONYL-(S)-SERINE (CAS No. 459820-15-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and properties make it a valuable tool for drug development, peptide chemistry, enzyme inhibition, and materials science. Ongoing research continues to uncover new applications and optimize its use, positioning it as a promising candidate for future innovations.